Cas no 30845-79-5 (1-Anthracenesulfonicacid, 5-amino-9,10-dihydro-9,10-dioxo-, sodium salt (1:1))

1-Anthracenesulfonicacid, 5-amino-9,10-dihydro-9,10-dioxo-, sodium salt (1:1) structure
30845-79-5 structure
Product Name:1-Anthracenesulfonicacid, 5-amino-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
CAS No:30845-79-5
MF:C14H8NNaO5S
MW:325.271793365479
CID:311631
PubChem ID:23696794
Update Time:2025-04-19

1-Anthracenesulfonicacid, 5-amino-9,10-dihydro-9,10-dioxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-Anthracenesulfonicacid, 5-amino-9,10-dihydro-9,10-dioxo-, sodium salt (1:1)
    • sodium,5-amino-9,10-dioxoanthracene-2-sulfonate
    • Sodium 5-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonate
    • sodium 5-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
    • NS00049852
    • DTXSID00184859
    • EINECS 250-355-2
    • 30845-79-5
    • MDL: MFCD00774732
    • Inchi: 1S/C14H9NO5S.Na/c15-11-3-1-2-9-12(11)14(17)8-5-4-7(21(18,19)20)6-10(8)13(9)16;/h1-6H,15H2,(H,18,19,20);/q;+1/p-1
    • InChI Key: HLQFHTSTLFRMFL-UHFFFAOYSA-M
    • SMILES: S(C1C=CC2C(C3C(=CC=CC=3C(C=2C=1)=O)N)=O)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 325.00214
  • Monoisotopic Mass: 325.002088
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 572
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 126

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 117.36
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